Cas no 2171894-69-0 (5-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)furan-2-carboxylic acid)

• Product Name: 5-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)furan-2-carboxylic acid
• CAS No: 2171894-69-0
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5750502
• PubChem ID: 165550072
• Update Time: 2025-06-08

5-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171894-69-0
• EN300-1482618
• 5-({2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}methyl)furan-2-carboxylic acid
• 5-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)furan-2-carboxylic acid

• Inchi： 1S/C27H26N2O6/c30-24(28-15-17-10-11-23(35-17)25(31)32)14-27(12-5-13-27)29-26(33)34-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-11,22H,5,12-16H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： LHQADRORWVUPAK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCC2=CC=C(C(=O)O)O2)=O)CCC1)=O

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 118Ų

Additional information on 5-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)furan-2-carboxylic acid

Introduction to 5-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)furan-2-carboxylic Acid (CAS No. 2171894-69-0)

5-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)furan-2-carboxylic acid, identified by its CAS number 2171894-69-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fused heterocyclic system and multiple functional groups. The presence of a fluoren-9-yl moiety, a prominent feature in many biologically active molecules, suggests potential applications in drug development and medicinal chemistry.

The molecular structure of this compound encompasses several key functional groups that contribute to its unique chemical properties and reactivity. The cyclobutylacetamido moiety introduces a rigid cyclic backbone, which can influence the conformational flexibility and binding affinity of the molecule. Additionally, the furan-2-carboxylic acid component provides a site for further derivatization and functionalization, making it a versatile building block for the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the structural complexity of organic compounds to achieve high selectivity and efficacy. The compound in question has been studied for its potential as an intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable candidate for exploring new chemical entities (NCEs) that could address unmet medical needs.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy, as it is often employed in medicinal chemistry for its ability to enhance metabolic stability and improve pharmacokinetic profiles. This group is also known to contribute to the solubility and bioavailability of drug candidates, making it an attractive feature for pharmaceutical applications. The combination of these elements in 5-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)furan-2-carboxylic acid suggests that it may exhibit promising biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential targets for 5-{(2-{1-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)furan}-2-carboxylic acid}, including its interaction with enzymes and receptors relevant to various diseases. Such insights have facilitated the design of targeted experiments to validate these predictions and explore the therapeutic potential of this compound.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. This level of synthetic complexity underscores the compound's importance as a tool for exploring new chemical space. The methodologies developed during its synthesis may also find applications in the production of other complex organic molecules.

In conclusion, 5-{(2-{1-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)furan}-2-carboxylic acid (CAS No. 2171894-69) is a structurally intricate compound with potential applications in pharmaceutical research and drug development. Its unique combination of functional groups, including the fluoren-9-ylmethoxycarbonyl, cyclobutylacetamido, and furan-2-carboxylic acid moieties, makes it a valuable candidate for further exploration. As computational tools continue to advance, researchers will be better equipped to harness the therapeutic potential of such complex molecules.